Cas no 878056-73-6 (N-(4-bromophenyl)-2-({1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)acetamide)

• Product Name: N-(4-bromophenyl)-2-({1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)acetamide
• CAS No: 878056-73-6
• MF: C₂₃H₂₄BrN₃O₄S
• MW: 518.423363685608
• CID: 5510602
• Update Time: 2025-09-19

N-(4-bromophenyl)-2-({1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-bromophenyl)-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]sulfonylacetamide
• N-(4-bromophenyl)-2-({1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)acetamide

• Inchi： 1S/C23H24BrN3O4S/c24-17-8-10-18(11-9-17)25-22(28)16-32(30,31)21-14-27(20-7-3-2-6-19(20)21)15-23(29)26-12-4-1-5-13-26/h2-3,6-11,14H,1,4-5,12-13,15-16H2,(H,25,28)
• InChI Key： WZUZWIVYLLETIP-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(Br)C=C1)(=O)CS(C1C2=C(N(CC(=O)N3CCCCC3)C=1)C=CC=C2)(=O)=O

Additional information on N-(4-bromophenyl)-2-({1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)acetamide

N-(4-Bromophenyl)-2-{[1-(2-Oxo-2-(Piperidin-1-Yl)Ethyl)-1H-Indol-3-Yl]Sulfonyl}Acetamide: A Comprehensive Overview

N-(4-Bromophenyl)-2-{[1-(2-Oxo-2-(Piperidin-1-Yl)Ethyl)-1H-Indol-3-Yl]Sulfonyl}Acetamide (CAS No: 878056-73-6) is a complex organic compound with significant potential in the field of medicinal chemistry and drug discovery. This compound, characterized by its intricate structure, has garnered attention due to its unique properties and promising applications in therapeutic interventions. Recent studies have highlighted its role in modulating key biological pathways, making it a subject of interest for researchers worldwide.

The molecular structure of N-(4-Bromophenyl)-2-{[1-(2-Oxo-2-(Piperidin-1-Yl)Ethyl)-1H-Indol-3-Yl]Sulfonyl}Acetamide is notable for its combination of functional groups, including a bromophenyl moiety, a sulfonyl group, and a piperidine ring. These elements contribute to its pharmacokinetic properties, such as bioavailability and metabolic stability. The bromophenyl group, in particular, plays a crucial role in enhancing the compound's lipophilicity, which is essential for crossing biological membranes and reaching target sites within the body.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of N-(4-Bromophenyl)-2-{[1-(2-Oxo-2-(Piperidin-1-Yl)Ethyl)-1H-Indol-3-Yl]Sulfonyl}Acetamide to various protein targets. These studies suggest that the compound may act as a modulator of kinase activity, a critical area in cancer therapy. The sulfonyl group, known for its ability to form strong hydrogen bonds, is hypothesized to interact with the ATP-binding pocket of kinases, potentially inhibiting their activity and leading to apoptosis in cancer cells.

In addition to its therapeutic potential, N-(4-Bromophenyl)-2-{[1-(2-Oxo-2-(Piperidin-1-Yl)Ethyl)-1H-Indol-3-Yl]Sulfonyl}Acetamide has been explored for its anti-inflammatory properties. Experimental data indicate that the compound may suppress the production of pro-inflammatory cytokines by modulating nuclear factor-kappa B (NF-kB) signaling pathways. This dual functionality—anticancer and anti-inflammatory—underscores its versatility as a lead compound in drug development.

The synthesis of N-(4-Bromophenyl)-2-{[1-(2-Oxo-2-(Piperidin-1-Yl)Ethyl)-1H Indol 3 Ylsulfonyl}Acetamide involves a multi-step process that combines principles from organic synthesis and catalysis. Researchers have optimized reaction conditions to enhance yield and purity, ensuring scalability for potential large-scale production. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining product quality.

From an environmental standpoint, the ecological impact of N-(4-Bromophenyl)-2-{[1-(2-Oxo - ）(Piperidin - ）(Yl) Ethy l - ）(Indol - ）(Ylsulfony l)} Acetamide has been assessed through biodegradation studies. Results indicate that the compound exhibits moderate biodegradability under aerobic conditions, suggesting that it may not persist long-term in aquatic environments when properly managed.

In conclusion, N -(4 - Bromophen y l ) - ）(Sulfony l ) Acet amide (CAS No: 878056 -73 -6 ) represents a promising candidate in the realm of medicinal chemistry. Its unique structure, coupled with recent research findings on its biological activity and synthetic optimization, positions it as a valuable tool in the development of novel therapeutic agents. As research continues to unfold, this compound is expected to contribute significantly to advancements in oncology and inflammation management.